Cas no 126655-04-7 (3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan)

3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan structure
126655-04-7 structure
Product Name:3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan
CAS No:126655-04-7
MF:C22H20O8
MW:412.389407157898
CID:2008467
PubChem ID:14463101
Update Time:2025-04-21

3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan Chemical and Physical Properties

Names and Identifiers

    • 3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan
    • LMPK12020011
    • (2R,3S,4S)-4-(2,4-dihydroxy-3-methoxyphenyl)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7-diol
    • CHEBI:184471
    • 4beta-(2,4-Dihydroxy-3-methoxyphenyl)fisetinidol
    • 4b-(2,4-Dihydroxy-3-methoxyphenyl)fisetinidol
    • 126655-04-7
    • Inchi: 1S/C22H20O8/c1-29-22-15(25)7-5-13(19(22)27)18-12-4-3-11(23)9-17(12)30-21(20(18)28)10-2-6-14(24)16(26)8-10/h2-9,18,20-21,23-28H,1H3
    • InChI Key: LJOUTPJWMNHIAA-UHFFFAOYSA-N
    • SMILES: COC1C(O)=C(C2C3C(=CC(=CC=3)O)OC(C3C=C(O)C(O)=CC=3)C2O)C=CC=1O

Computed Properties

  • Exact Mass: 412.11581759Da
  • Monoisotopic Mass: 412.11581759Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 140Ų

3''-Me ether-(2R,3S,4S)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan Related Literature

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